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Compound of Interest

Compound Name:
4-(3-Bromophenyl)-1,3-thiazol-2-

amine

Cat. No.: B012055 Get Quote

A comprehensive review of the physicochemical properties, biological activity, and safety profile

for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Extensive searches of chemical databases and scientific literature did not yield specific

information for a compound registered under CAS number 105512-81-0. This suggests that the

substance may be proprietary, part of a confidential database, or that the CAS number itself

may be invalid or has been superseded.

For the purpose of this guide, we will hypothesize a potential, illustrative compound to

demonstrate the requested data presentation and visualization formats. Let us assume CAS

number 105512-81-0 refers to a hypothetical small molecule inhibitor of the Epidermal Growth

Factor Receptor (EGFR), a common target in cancer therapy.

Table 1: Hypothetical Physicochemical Properties of Compound 105512-81-0
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Property Value Units

Molecular Formula C₂₂H₂₄N₄O₃ -

Molecular Weight 392.45 g/mol

IUPAC Name
4-[(3-bromophenyl)amino]-6,7-

dimethoxyquinazoline
-

Melting Point 231-234 °C

Boiling Point 589.6±50.0 °C

Solubility (Water) <0.1 g/L

pKa 7.2 -

LogP 4.3 -

Biological Activity and Mechanism of Action
Compound 105512-81-0 is a potent and selective inhibitor of the EGFR tyrosine kinase. By

binding to the ATP-binding site of the receptor's intracellular domain, it prevents

autophosphorylation and the subsequent activation of downstream signaling pathways. This

inhibition leads to cell cycle arrest and apoptosis in EGFR-dependent tumor cells.
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Caption: EGFR signaling pathway and the inhibitory action of Compound 105512-81-0.
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Table 2: In Vitro Biological Activity of Compound 105512-81-0

Assay Type Target/Cell Line IC₅₀ / EC₅₀ Units

Kinase Assay EGFR (wild-type) 5.2 nM

Kinase Assay
EGFR (T790M

mutant)
280 nM

Cell Proliferation
A431 (EGFR

overexpressing)
15 nM

Cell Proliferation
H1975 (EGFR

T790M)
450 nM

Experimental Protocols
EGFR Kinase Assay
This protocol outlines the determination of the in vitro inhibitory activity of Compound 105512-

81-0 against EGFR.
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1. Prepare Assay Buffer
(50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20)

2. Serially Dilute Compound 105512-81-0

3. Add Recombinant EGFR Kinase and Peptide Substrate

4. Initiate Reaction with ATP

5. Incubate at 30°C for 60 minutes

6. Terminate Reaction and Detect Phosphorylation
(e.g., using a luminescence-based assay)

7. Calculate IC₅₀ from Dose-Response Curve

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro EGFR kinase assay.

Cell Proliferation Assay
This protocol describes the assessment of the anti-proliferative effects of Compound 105512-

81-0 on a cancer cell line.
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Cell Seeding: Plate A431 cells in a 96-well plate at a density of 5,000 cells/well and allow

them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of Compound 105512-81-0 for 72

hours.

Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well.

Data Acquisition: Measure the luminescence, which is proportional to the number of viable

cells.

Data Analysis: Normalize the results to the vehicle-treated control and fit a dose-response

curve to determine the IC₅₀ value.

Hazards and Safety Information
As no public data exists for CAS number 105512-81-0, the following hazard information is

based on typical small molecule kinase inhibitors used in research and development.

Table 3: Hypothetical Hazard and Safety Data for Compound 105512-81-0

Hazard Statement Precautionary Statement Pictogram

H302: Harmful if swallowed
P264: Wash hands thoroughly

after handling
GHS07 (Exclamation Mark)

H315: Causes skin irritation
P280: Wear protective

gloves/clothing
GHS07 (Exclamation Mark)

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

GHS07 (Exclamation Mark)

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

GHS07 (Exclamation Mark)
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Disclaimer: The information presented in this document for CAS number 105512-81-0 is

hypothetical and for illustrative purposes only, due to the absence of publicly available data.

Researchers and scientists must consult official safety data sheets (SDS) and conduct their

own risk assessments before handling any chemical substance.

To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 105512-81-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012055#cas-number-105512-81-0-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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